1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene
Overview
Description
- It belongs to the class of aromatic compounds and contains a benzene ring substituted with fluorine, methyl, and trifluoromethyl groups.
- The compound’s structure features a fluorine atom at the 1-position, a 3-methylphenyl group (m-tolyl) at the 4-position, and a trifluoromethyl group at the 2-position on the benzene ring.
1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene: , is an organic compound with the chemical formula C15H11F4.
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The compound’s specific mechanism of action is not well-documented.
- It likely interacts with cellular targets through its functional groups (fluorine, methyl, and trifluoromethyl) but requires further research.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C14H10F4 |
|---|---|
Molecular Weight |
254.22 g/mol |
IUPAC Name |
1-fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene |
InChI |
InChI=1S/C14H10F4/c1-9-3-2-4-10(7-9)11-5-6-13(15)12(8-11)14(16,17)18/h2-8H,1H3 |
InChI Key |
MXBXVTQLSIVGDX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC(=C(C=C2)F)C(F)(F)F |
Origin of Product |
United States |
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